N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H17N3O4S/c1-24-15-4-2-3-14(10-15)22-8-7-20-19(22)27-11-18(23)21-13-5-6-16-17(9-13)26-12-25-16/h2-10H,11-12H2,1H3,(H,21,23)
• InChI Key: CMHWJOXNWZFPIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H17N3O4S
• Molecular Weight: 383.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17N3O4S and its molecular weight is 383.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anti-inflammatory Properties

Compounds with thiazolidine, benzothiazole, and imidazole moieties have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. For instance, a series of novel acetamides showed good antioxidant activity in various assays and possessed excellent anti-inflammatory activity (Koppireddi et al., 2013). This suggests that compounds with similar structures could potentially be developed as therapeutic agents for conditions associated with oxidative stress and inflammation.

Antimicrobial and Antitumor Activities

Several studies have synthesized and evaluated benzothiazole and benzimidazole derivatives for their antimicrobial and antitumor activities. For example, derivatives bearing different heterocyclic rings have shown considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015). Additionally, some benzimidazole derivatives have been prepared and studied as antioxidants for base stock, showing promising inhibition efficiency (Basta et al., 2017).

Anticonvulsant Evaluation

N-(Substituted benzothiazole-2-yl) acetamide derivatives have been designed, synthesized, and evaluated for anticonvulsant activities. The most active compound emerged as an effective anticonvulsant compound with significant activity against both maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) screens, indicating the therapeutic potential of these compounds for seizure disorders (Nath et al., 2021).

Antibacterial and Antioxidant Evaluation

Compounds incorporating benzothiazole and 1,2,3-triazole moieties have been synthesized and screened for their antibacterial and antioxidant activities. Most tested compounds displayed promising antimicrobial activities at minimum inhibition concentrations (MIC) of 4–16 μg/mL (Rezki, 2016).